Cas no 19790-63-7 (Hexanal, 6-phenoxy-)
Hexanal, 6-phenoxy- structure
Product Name:Hexanal, 6-phenoxy-
CAS No:19790-63-7
MF:C12H16O2
MW:192.254243850708
CID:1389873
PubChem ID:22404490
Update Time:2025-04-20
Hexanal, 6-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Hexanal, 6-phenoxy-
- 6-phenoxyhexanal
- A1-05747
- SCHEMBL96055
- AKOS013847049
- P16992
- 19790-63-7
- DTXSID00625515
-
- Inchi: 1S/C12H16O2/c13-10-6-1-2-7-11-14-12-8-4-3-5-9-12/h3-5,8-10H,1-2,6-7,11H2
- InChI Key: GRIZYJVXLJZHDV-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)CCCCCC=O
Computed Properties
- Exact Mass: 322.15696
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 43.37
Hexanal, 6-phenoxy- Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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